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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing recommendations for

HLX22, a novel anti-HER2 monoclonal antibody, based on available clinical trial data. Detailed

protocols for key preclinical experiments are also included to facilitate further research and

development.

Dosing Recommendations in Clinical Trials
HLX22 has been evaluated in Phase I, II, and III clinical trials for the treatment of HER2-

positive solid tumors. The recommended dosing has been determined through dose-escalation

and cohort expansion studies.

Phase I Dose Escalation Study
A first-in-human, open-label, dose-escalation Phase I trial was conducted to determine the

safety, tolerability, and maximum tolerated dose (MTD) of HLX22 in patients with advanced

solid tumors overexpressing HER2.[1][2][3]

Table 1: HLX22 Phase I Dose Escalation Cohorts[1][2][3]
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Dose Level HLX22 Dose Dosing Schedule Number of Patients

1 3 mg/kg
Intravenously every 3

weeks
5

2 10 mg/kg
Intravenously every 3

weeks
3

3 25 mg/kg
Intravenously every 3

weeks
3

The MTD was determined to be 25 mg/kg administered intravenously every 3 weeks.[1][2] No

dose-limiting toxicities were observed at this dose level.[1][2]

Phase II and III Combination Therapy Dosing
Subsequent Phase II and III clinical trials have evaluated HLX22 in combination with other

therapies, such as trastuzumab and chemotherapy, for HER2-positive gastric or

gastroesophageal junction cancer.

Table 2: HLX22 Dosing in Phase II and III Combination Trials

Trial Phase HLX22 Dose
Combination
Agents

Dosing Schedule

Phase II 15 mg/kg or 25 mg/kg
Trastuzumab (HLX02)

+ XELOX

Intravenously every 3

weeks

Phase III 15 mg/kg

Trastuzumab +

Chemotherapy

(XELOX) ±

Pembrolizumab

Intravenously every 3

weeks[4]

These studies support a dosing regimen of 15 mg/kg or 25 mg/kg of HLX22 in combination with

standard-of-care therapies for HER2-positive cancers.

Mechanism of Action and Signaling Pathway
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HLX22 is a humanized monoclonal antibody that targets the human epidermal growth factor

receptor 2 (HER2).[5] It binds to a distinct epitope on the extracellular domain IV of HER2,

different from that of trastuzumab.[6] This non-competitive binding allows for the simultaneous

administration of HLX22 and trastuzumab, leading to a dual blockade of HER2 signaling.[6]

Preclinical studies have shown that this combination enhances the inhibition of cancer cell

proliferation and promotes antitumor activity.[6] The binding of HLX22 to HER2 can also induce

antibody-dependent cell-mediated cytotoxicity (ADCC), flagging cancer cells for destruction by

the immune system.[7]
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Caption: HER2 Signaling Pathway and Points of Intervention by HLX22 and Trastuzumab.

Experimental Protocols
The following are detailed methodologies for key preclinical experiments to evaluate the

efficacy of HLX22.

In Vitro Cell Proliferation Assay
This protocol is designed to assess the inhibitory effect of HLX22 on the proliferation of HER2-

positive cancer cell lines.
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Materials:

HER2-positive cancer cell lines (e.g., NCI-N87, BT-474, SK-BR-3)

Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

HLX22 antibody

Trastuzumab antibody (for combination studies)

CellTiter-Glo® Luminescent Cell Viability Assay kit

96-well clear bottom white plates

Luminometer

Procedure:

Cell Seeding:

Culture HER2-positive cells to ~80% confluency.

Trypsinize and resuspend cells in complete medium.

Seed 5,000-10,000 cells per well in a 96-well plate.

Incubate overnight at 37°C, 5% CO2.

Antibody Treatment:

Prepare serial dilutions of HLX22 and/or Trastuzumab in complete medium.

Remove the medium from the wells and add 100 µL of the antibody dilutions.

Include a vehicle control (medium only).

Incubate for 72 hours at 37°C, 5% CO2.

Cell Viability Measurement:
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Equilibrate the CellTiter-Glo® reagent to room temperature.

Add 100 µL of CellTiter-Glo® reagent to each well.

Mix on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure luminescence using a luminometer.

Data Analysis:

Calculate the percentage of cell viability relative to the vehicle control.

Plot dose-response curves and determine the IC50 values.

In Vivo Xenograft Tumor Model
This protocol describes the evaluation of HLX22's antitumor activity in a mouse xenograft

model.

Materials:

HER2-positive cancer cells (e.g., NCI-N87)

Female BALB/c nude mice (4-6 weeks old)

Matrigel

HLX22 antibody

Vehicle control (e.g., sterile PBS)

Calipers

Syringes and needles

Procedure:
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Tumor Cell Implantation:

Harvest HER2-positive cancer cells and resuspend them in a 1:1 mixture of serum-free

medium and Matrigel at a concentration of 5 x 10^7 cells/mL.

Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

Tumor Growth and Randomization:

Monitor tumor growth every 2-3 days using calipers. Tumor volume is calculated as

(Length x Width^2) / 2.

When tumors reach an average volume of 100-200 mm^3, randomize mice into treatment

and control groups (n=8-10 mice per group).

Treatment Administration:

Administer HLX22 (e.g., 10 mg/kg) or vehicle control via intraperitoneal injection twice a

week for 4 weeks.

Efficacy Evaluation:

Measure tumor volume and body weight twice a week.

At the end of the study, euthanize the mice and excise the tumors for weight measurement

and further analysis (e.g., histology, biomarker analysis).

Data Analysis:

Plot tumor growth curves for each group.

Calculate the tumor growth inhibition (TGI) for the treatment group compared to the control

group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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